Cas no 2188-18-3 ((2S)-2-(tert-butoxycarbonylamino)-5-[(N-nitrocarbamimidoyl)amino]pentanoic acid)

(2S)-2-(tert-butoxycarbonylamino)-5-[(N-nitrocarbamimidoyl)amino]pentanoic acid structure
2188-18-3 structure
Product Name:(2S)-2-(tert-butoxycarbonylamino)-5-[(N-nitrocarbamimidoyl)amino]pentanoic acid
CAS No:2188-18-3
MF:C11H21N5O6
MW:319.314342260361
MDL:MFCD00065556
CID:42589
PubChem ID:57647445
Update Time:2025-04-18

(2S)-2-(tert-butoxycarbonylamino)-5-[(N-nitrocarbamimidoyl)amino]pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • N(alpha)-boc-N(omega)-nitro-L-arginine
    • N (Alpha)-BOC-N (Omega)-Nitro-Arginine
    • Boc-Arg(NO2)-OH
    • Boc-Arg(NO)-OH
    • NALPHA-tert-Butoxycarbonyl-NOMEGA-nitro-L-arginine
    • 2-[[[4-[(tert-Butoxycarbonyl)amino]-4-carboxybutyl]amino](imino)methyl]-1-oxohydrazi
    • (2S)-5-[[amino(nitramido)methylidene]amino]-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • (S)-2-((tert-Butoxycarbonyl)amino)-5-(3-nitroguanidino)pentanoic acid
    • Boc-Arg(NO?)-OH
    • BOC-ARGININE(NO2)-OH
    • BOC-NITRO-ARGININE
    • Boc-Nw-nitro-L-arginine
    • N-Boc-N'-nitro-L-arginine
    • N-α-Boc-N-ω-nitro-L-arginine
    • Nα-Boc-Nω-nitro-L-arginine
    • Nα-t-BOC-NG-nitro-L-arginine
    • (S)-N-alpha-(tert-butoxycarbonyl)-N-oMega-nitroarginine
    • Boc-L-Nitroarginine
    • EINECS 218-580-0
    • N-Alpha-Boc-N-Gamma-Nitro-L-Arginine
    • Nalpha-Boc-Nomega-nitro-L-arginine
    • N2-(tert-Butoxycarbonyl)-N5-[imino(nitroamino)methyl]-L-ornithine
    • n2-(tert-butoxycarbonyl)-n5-(n-nitrocarbamimidoyl)-l-ornithine
    • C11H21N5O6
    • L-Ornithine, N2-((1,1-dimethylethoxy)carbonyl)-N5-(imino(nitroamino)methyl)-
    • L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-N5-[imino(nitroamino)methyl]-
    • Boc A
    • (2S)-2-(tert-butoxycarbonylamino)-5-[(N-nitrocarbamimidoyl)amino]pentanoic acid
    • CCG-256521
    • SR-01000944794
    • Boc-L-Arginine(Nitro)
    • OZSSOVRIEPAIMP-ZETCQYMHSA-N
    • AKOS015889996
    • J-300025
    • HY-W040067
    • Q-101651
    • ORNITHINE, N2-CARBOXY-N5-(NITROAMIDINO)-, N2-TERT-BUTYL ESTER, L-
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-5-(N'-nitrocarbamimidamido)pentanoic acid
    • (2S)-5-[amino(nitramido)methylidene]azaniumyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
    • BP-30007
    • QKQ9PP5RVE
    • DTXSID50883805
    • CS-W020807
    • BOC-Arg(NO2)
    • MLS006011690
    • SCHEMBL7424943
    • UNII-QKQ9PP5RVE
    • NS00049537
    • EN300-303088
    • (2S)-2-(TERT-BUTOXYCARBONYLAMINO)-5-((N-NITROCARBAMIMIDOYL)AMINO)PENTANOIC ACID
    • N-alpha-t-Butyloxycarbonyl-N-gamma-nitro-L-arginine (Boc-L-Arg(NO2)-OH)
    • N.ALPHA.-TERT-BUTOXYCARBONYL-NG-NITRO-L-ARGININE
    • M03259
    • SR-01000944794-1
    • (S)-Nalpha -t-butoxycarbonyl-Nomega -nitroarginine
    • (S)-2-(tert-butoxycarbonylamino)-5-(3-nitroguanidino)pentanoic acid
    • Boc-L-Arg(NO2)OH
    • (2S)-5-((AMINO(IMINO)METHYL)AMINO)-2-(1-(TERT-BUTOXYCARBONYL)-2-OXIDO-2-OXOHYDRAZINO)PENTANOIC ACID
    • FD10530
    • N2-TERT-BUTOXYCARBONYL-NG-NITROARGININE
    • 2188-18-3
    • Boc Arg(NO2)OH
    • SMR004703424
    • AS-12737
    • MFCD00065556
    • B4496
    • AKOS015924221
    • N2-((1,1-Dimethylethoxy)carbonyl)-N5-(imino(nitroamino)methyl)-L-ornithine
    • BOC-L-Arg(NO2)-OH
    • N2-(tert-Butoxycarbonyl)-Nw-nitro-L-arginine
    • Nalpha-tert-Butoxycarbonyl-NG-nitro-L-arginine; Nalpha-tert-Butoxycarbonyl-NG-nitroarginine; N2-[(1,1-Dimethylethoxy)carbonyl]-N5-[imino(nitroamino)methyl]-L-ornithine;
    • DTXCID001023291
    • N2-[(1,1-dimethylethoxy)carbonyl]-N5-[imino(nitroamino)methyl]-L-ornithine
    • FB39246
    • NALPHA-TERT-BUTOXYCARBONYL-NG-NITRO-L-ARGININE
    • 218-580-0
    • MDL: MFCD00065556
    • Inchi: 1S/C11H21N5O6/c1-11(2,3)22-10(19)14-7(8(17)18)5-4-6-13-9(12)15-16(20)21/h7H,4-6H2,1-3H3,(H,14,19)(H,17,18)(H3,12,13,15)/t7-/m0/s1
    • InChI Key: OZSSOVRIEPAIMP-ZETCQYMHSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CCC/N=C(\N)/N[N+](=O)[O-])=O)C(C)(C)C
    • BRN: 2015163

Computed Properties

  • Exact Mass: 319.14900
  • Monoisotopic Mass: 319.149
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 0.3
  • Topological Polar Surface Area: 172

Experimental Properties

  • Color/Form: White fine powder crystals
  • Density: 1.4000
  • Melting Point: 112-124°C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 169.36000
  • LogP: 1.84580
  • Specific Rotation: -7° (c=1, DMF)
  • Solubility: Not determined

(2S)-2-(tert-butoxycarbonylamino)-5-[(N-nitrocarbamimidoyl)amino]pentanoic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H336
  • Warning Statement: P261
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 19-67
  • Safety Instruction: S26-S36-S37/39-S24/25
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • TSCA:Yes
  • Storage Condition:2-8°C
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25;S26;S37/39

(2S)-2-(tert-butoxycarbonylamino)-5-[(N-nitrocarbamimidoyl)amino]pentanoic acid Customs Data

  • HS CODE:2925290090
  • Customs Data:

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

(2S)-2-(tert-butoxycarbonylamino)-5-[(N-nitrocarbamimidoyl)amino]pentanoic acid Pricemore >>

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(2S)-2-(tert-butoxycarbonylamino)-5-[(N-nitrocarbamimidoyl)amino]pentanoic acid Production Method

(2S)-2-(tert-butoxycarbonylamino)-5-[(N-nitrocarbamimidoyl)amino]pentanoic acid Related Literature

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